2-(methanesulfonamido)-N-(3-methoxy-1,2-thiazol-4-yl)-3,3-dimethylbutanamide

• IUPAC Name: 2-(methanesulfonamido)-N-(3-methoxy-1,2-thiazol-4-yl)-3,3-dimethylbutanamide
• InChI: InChI=1S/C11H19N3O4S2/c1-11(2,3)8(14-20(5,16)17)9(15)12-7-6-19-13-10(7)18-4/h6,8,14H,1-5H3,(H,12,15)
• InChI Key: WALRCXZDUVPDPG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(C(=O)NC1=CSN=C1OC)NS(=O)(=O)C
• Molecular Formula: C11H19N3O4S2
• Molecular Weight: 321.4 g/mol

Description

2-(Methanesulfonamido)-N-(3-methoxy-1,2-thiazol-4-yl)-3,3-dimethylbutanamide is a chemical compound with the molecular formula C12H20N2O4S2. It is also known as MTSEA or MTS-ethylammonium. This compound is widely used in scientific research for its ability to modify proteins and peptides.

Mechanism of Action

MTSEA modifies cysteine residues in proteins and peptides by reacting with the thiol group of cysteine. The reaction results in the formation of a covalent bond between MTSEA and the cysteine residue. This modification can lead to changes in the structure and function of the protein or peptide.
Biochemical and Physiological Effects:
MTSEA has been shown to have a variety of biochemical and physiological effects. It has been shown to modify the activity of ion channels, enzymes, and receptors. MTSEA has also been used to study the structure and function of membrane proteins.

Advantages and Limitations for Lab Experiments

MTSEA has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and modify cysteine residues in proteins and peptides. It is also relatively stable and can be stored for long periods of time. However, MTSEA has some limitations. It can modify other amino acids in addition to cysteine, which can lead to non-specific effects. It can also be toxic to cells at high concentrations.

Future Directions

There are several future directions for the use of MTSEA in scientific research. One direction is the development of new methods for the selective modification of cysteine residues in proteins and peptides. Another direction is the use of MTSEA to study the structure and function of membrane proteins in living cells. Additionally, MTSEA could be used to develop new drugs that target specific proteins or peptides.

Synthesis Methods

MTSEA can be synthesized through the reaction of 3-methoxy-1,2-thiazol-4-amine with 2,2-dimethyl-3-(methylsulfonamido)propanoic acid. The reaction is carried out in the presence of a coupling agent such as N-ethyl-N′-(dimethylaminopropyl)carbodiimide (EDC) and a base such as triethylamine.

Scientific Research Applications

MTSEA is widely used in scientific research for its ability to modify cysteine residues in proteins and peptides. It is used to study the structure and function of proteins and peptides by introducing a chemical modification at a specific site. This modification can be used to probe the structure and function of the protein or peptide.